4-(1-(3-Fluorophenyl)-6-hydroxy-1H-indazol-3-yl)benzene-1,3-diol
Cat. No. B8618016
M. Wt: 336.3 g/mol
InChI Key: OFIVJOJVGANQBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07241791B2
Procedure details
Prepared according to Method B from 2,2′,4,4′-tetrahydroxybenzophenone (0.400 g, 1.60 mmol), sodium acetate (0.267 g, 3.3 mmol) and 3-fluorophenylhydrazine hydrochloride (0.400 g, 2.5 mmol) to give 0.017 g of product as a pink solid.
Name
3-fluorophenylhydrazine hydrochloride
Quantity
0.4 g
Type
reactant
Reaction Step Three
Name
Identifiers
|
REACTION_CXSMILES
|
O[C:2]1[CH:17]=[C:16]([OH:18])[CH:15]=[CH:14][C:3]=1[C:4]([C:6]1[CH:11]=[CH:10][C:9]([OH:12])=[CH:8][C:7]=1[OH:13])=O.C([O-])(=O)C.[Na+].Cl.[F:25][C:26]1[CH:27]=[C:28]([NH:32][NH2:33])[CH:29]=[CH:30][CH:31]=1>>[F:25][C:26]1[CH:27]=[C:28]([N:32]2[C:2]3[C:3](=[CH:14][CH:15]=[C:16]([OH:18])[CH:17]=3)[C:4]([C:6]3[CH:11]=[CH:10][C:9]([OH:12])=[CH:8][C:7]=3[OH:13])=[N:33]2)[CH:29]=[CH:30][CH:31]=1 |f:1.2,3.4|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0.4 g
|
|
Type
|
reactant
|
|
Smiles
|
OC1=C(C(=O)C2=C(C=C(C=C2)O)O)C=CC(=C1)O
|
Step Two
|
Name
|
|
|
Quantity
|
0.267 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)[O-].[Na+]
|
Step Three
|
Name
|
3-fluorophenylhydrazine hydrochloride
|
|
Quantity
|
0.4 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.FC=1C=C(C=CC1)NN
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Prepared
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC=1C=C(C=CC1)N1N=C(C2=CC=C(C=C12)O)C1=C(C=C(C=C1)O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.017 g | |
| YIELD: CALCULATEDPERCENTYIELD | 3.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
